6-(trifluoromethyl)-1H-indole-4-carboxylic acid
Overview
Description
“6-(trifluoromethyl)-1H-indole-4-carboxylic acid” is a chemical compound that contains a trifluoromethyl group (-CF3). The trifluoromethyl group is a functional group derived from the methyl group, where each hydrogen atom is replaced by a fluorine atom . This group has significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine . Trifluoromethyl-substituted compounds are often strong acids .
Synthesis Analysis
The synthesis of trifluoromethylated compounds has been a topic of interest in recent years. An efficient method of synthesizing 2-trifluoromethylindoles from indoles with easy-to-handle, cheap, and low-toxic CF3SO2Na under metal-free conditions has been described . This method selectively introduces trifluoromethyl to indoles on the C2 position .
Chemical Reactions Analysis
Trifluoromethyl groups have been incorporated into organic motifs through various chemical reactions . These include transition metal-mediated construction of C(sp3, sp2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes .
Scientific Research Applications
Enzyme Inhibition
6-(Trifluoromethyl)-1H-indole-4-carboxylic acid is a potent inhibitor of enzymes such as acetylcholinesterase, monoamine oxidase A, and monoamine oxidase B . This makes it valuable in medicinal chemistry, biochemistry, and pharmacology research .
Molecular Topologies
This compound is used in the construction of molecular topologies. It has been shown to participate in the formation of homometallic and heterometallic molecular squares, demonstrating its role in the creation of complex molecular structures .
Luminescence Studies
6-(Trifluoromethyl)-1H-indole-4-carboxylic acid is valuable in the study of luminescence. It has been used to synthesize coordination complexes with silver, exhibiting excellent fluorescence properties . These complexes have potential applications in fluorescence probing and in studies related to microsecond diffusion and dynamics of membranes .
Trifluoromethylation Process
In electrochemical studies, this compound has been investigated for its trifluoromethylation properties . This research explores its behavior under different electrochemical conditions, contributing to the understanding of its reactions and applications in various chemical processes .
Photocatalytic Degradation
Derivatives of 6-(Trifluoromethyl)-1H-indole-4-carboxylic acid, have been utilized in enhancing the photocatalytic degradation efficiency of certain metal-organic frameworks (MOFs) . These MOFs show a significant increase in the degradation of organic pollutants, demonstrating the compound’s potential in environmental applications .
Drug Discovery
The combination of fluorine atoms and amide groups in compounds like 6-(Trifluoromethyl)-1H-indole-4-carboxylic acid might be useful in pharmaceuticals . The synthesis of molecules in which amides and fluorine atoms are closely associated is far from straightforward . However, recent research has expanded the range of amides available for drug discovery by showing how to synthesize a previously inaccessible group of compounds known as N-trifluoromethylamides .
Safety and Hazards
Future Directions
The incorporation of trifluoromethyl groups into organic motifs has seen enormous growth in the last decade . This review aims to provide a complete picture of the transition metal-mediated construction of C(sp3, sp2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons . The future directions in this field could involve further exploration of these methods and their applications in various industries .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-1H-indole-4-carboxylic acid involves the introduction of a trifluoromethyl group onto an indole ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-bromo-1-(trifluoromethyl)benzene", "2-methylindole", "copper(I) iodide", "potassium carbonate", "copper(II) sulfate", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "1. 2-bromo-1-(trifluoromethyl)benzene is reacted with 2-methylindole in the presence of copper(I) iodide and potassium carbonate to form 6-(trifluoromethyl)indole.", "2. 6-(trifluoromethyl)indole is oxidized with copper(II) sulfate and sodium hydroxide to form 6-(trifluoromethyl)indole-2-carboxylic acid.", "3. 6-(trifluoromethyl)indole-2-carboxylic acid is decarboxylated with heat to form 6-(trifluoromethyl)-1H-indole-4-carboxylic acid.", "4. 6-(trifluoromethyl)-1H-indole-4-carboxylic acid is treated with carbon dioxide to form the corresponding carboxylate salt, which can be converted back to the acid form with acidification." ] } | |
CAS RN |
1352896-61-7 |
Product Name |
6-(trifluoromethyl)-1H-indole-4-carboxylic acid |
Molecular Formula |
C10H6F3NO2 |
Molecular Weight |
229.2 |
Purity |
95 |
Origin of Product |
United States |
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